Hydrolyzable tannins

Hydrolyzable tannins, also known as condensed tannins or proanthocyanidins, are a class of polyphenolic compounds widely found in plants. These complex molecules play crucial roles in plant defense mechanisms against pathogens and environmental stressors. Hydrolyzable tannins are characterized by their ability to form complexes with proteins, thus influencing the texture and color of foods and beverages derived from plant sources. In industrial applications, these tannins find use in food processing, where they can improve product stability and flavor profiles. Additionally, due to their antioxidant properties, hydrolyzable tannins are utilized in pharmaceuticals for therapeutic purposes. Their extraction from natural sources involves complex processes that require precise control over temperature, pH, and time to maximize yield while maintaining the integrity of the compounds.
Hydrolyzable tannins
Structure Chemical Name CAS MF
109770-92-5 Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6-[[3-[(3-hydroxybenzoyl)oxy]benzoyl]oxy]-7-methyl-,(1S,4aS,6R,7R,7aS)- (9CI) 109770-92-5 C30H32O14
130036-75-8 b-D-Glucopyranose, cyclic 2®7:4®5-[(2R,6R)-3,6-dihydro-2,9,10,11,11-pentahydroxy-3-oxo-2,6-methano-2H-1-benzoxocin-5,7-dicarboxylate]cyclic 1,6-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]3-(3,4,5-trihydroxybenzoate) (9CI) 130036-75-8 C41H28O27
121064-73-1 7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-hydroxy-2-[1-[[6-O-(4-hydroxy-3-methoxybenzoyl)-b-D-glucopyranosyl]oxy]-1-methylethyl]-,(2S)- 121064-73-1 C28H30O13
119239-49-5 Gomisin S 119239-49-5 C23H30O7
155112-95-1 b-D-Glucopyranose,1-[3,4-dihydroxy-5-(2,3,4-trihydroxyphenoxy)benzoate]2,3-bis(3,4,5-trihydroxybenzoate) 155112-95-1 C33H28O21
147666-67-9 D-Gluconic acid, cyclic 4,6-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] cyclic 2→2'':3→2':5→2-[(1R,1''S)-4,4',4'',5,5',5'',6,6',6''-nonahydroxy[1,1':3',1''-terphenyl]-2,2',2''-tricarboxylate] 147666-67-9 C41H26O27
124890-18-2 β-D-Glucopyranose, cyclic 3→2:6→2'-[(1R)-4-(6-carboxy-2,3,4-trihydroxyphenoxy)-4',5,5',6,6'-pentahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] cyclic 2→5:4→4-[(1R,3R,3'aS,4R,4aR,6'S,6'aR,9aS)-1,3'a,4,4a,5',6',6'a,9a-octahydro-1,3'a,6',7,8,9a-hexahydroxy-2',11-dioxospiro[1,4-ethano-3H-pyrano[3,4-b]benzo... 124890-18-2 C54H38O37
476-66-4 Ellagic acid 476-66-4 C14H6O8
125305-07-9 α-D-Glucopyranose, cyclic 2,3-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] 1-[2-[5-[[[2,3-O-[[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-diyl]dicarbonyl]-α-D-glucopyranosyl]oxy]carbonyl]-2,3-dihydroxyphenoxy]-3,4,5-trihydroxybenzoate] 125305-07-9 C54H42O36
102681-52-7 Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-1-ol,5,6,7,8-tetrahydro-2,3,13-trimethoxy-6,7-dimethyl-, (6R,7S,13aR)- 102681-52-7 C22H26O6

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